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Compound of Interest

Compound Name: Tetrapropylammonium chloride

Cat. No.: B153554 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential safety and logistical information for

handling Tetrapropylammonium chloride, including detailed operational and disposal plans.

Health Hazard Summary
Tetrapropylammonium chloride is classified as a hazardous substance. It is known to cause

skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] The

toxicological properties of this chemical have not been fully investigated, warranting cautious

handling.[1]

Hazard Classification Category

Skin Corrosion/Irritation Category 2[2][4]

Serious Eye Damage/Eye Irritation Category 2[2][3][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2][4][5]

Personal Protective Equipment (PPE)
When handling Tetrapropylammonium chloride, the following personal protective equipment

is mandatory to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Specification

Eye/Face Protection
Safety glasses or chemical

safety goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2][6] A

face shield may be required in

situations with a higher risk of

splashing.[3]

Hand Protection Protective gloves
Wear appropriate chemical-

resistant gloves.[1][3]

Skin and Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][3] Protective

boots may be necessary

depending on the situation.[3]

Respiratory Protection Dust respirator

A NIOSH-approved N95 dust

mask or equivalent is

recommended, especially

when handling the powder

form.[5] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1]

Experimental Protocols
Handling and Storage:

Ventilation: Always handle Tetrapropylammonium chloride in a well-ventilated area.[1][2]

[6] Use a local exhaust system if dust or aerosols are likely to be generated.[3]
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Preventing Dust: Minimize dust generation and accumulation when working with the solid

form.[1]

Personal Hygiene: Wash hands and face thoroughly after handling.[1][2][3][6] Do not eat,

drink, or smoke in the work area.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][4][6]

Protect from moisture as the substance is hygroscopic.[1][2] Store away from incompatible

materials such as strong oxidizing agents.[2][4][6]

Disposal Plan:

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][8]

Contaminated Materials: Contaminated absorbent material may pose the same hazard as

the spilled product and should be disposed of accordingly.[7]

Emergency Procedures:
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Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2][3] If

not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[1] Seek

medical attention if you feel unwell.[3][4]

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes.[1][2] Remove

contaminated clothing and wash it before reuse.

[1][3] If skin irritation occurs, get medical advice

or attention.[2][3]

Eye Contact

Rinse cautiously with water for several minutes

(at least 15 minutes).[1][2][3] Remove contact

lenses, if present and easy to do. Continue

rinsing.[2][3] If eye irritation persists, get medical

advice or attention.[2][3]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water and then drink plenty of water.[2][6] Seek

medical attention if you feel unwell.[3]

Spills

For small spills, absorb with a suitable material

(e.g., paper towels) and treat as normal refuse if

local regulations permit.[8] For larger spills,

wear appropriate PPE, ensure adequate

ventilation, and prevent the product from

entering drains.[7][9] Sweep or vacuum up the

material and place it into a suitable, labeled

container for disposal.[1][2][6]
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Caption: A workflow diagram outlining the key steps for safely handling

Tetrapropylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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